Cas no 2580096-72-4 (rac-(2R,4S)-4-cyclohexyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid)

• Product Name: rac-(2R,4S)-4-cyclohexyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid
• CAS No: 2580096-72-4
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• CID: 5657088
• PubChem ID: 165893624
• Update Time: 2025-05-20

rac-(2R,4S)-4-cyclohexyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 4-cyclohexyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4R)-
• EN300-27726707
• 2580096-72-4
• rac-(2R,4S)-4-cyclohexyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-2-carboxylic acid
• rac-(2R,4S)-4-cyclohexyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid

• Inchi： 1S/C27H31NO4/c29-26(30)25-16-19(18-8-2-1-3-9-18)14-15-28(25)27(31)32-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24-25H,1-3,8-9,14-17H2,(H,29,30)/t19-,25+/m1/s1
• InChI Key： VUAUMKCNQSGFPT-CLOONOSVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC[C@H](C[C@H]1C(=O)O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 433.22530847g/mol
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 621.6±48.0 °C(Predicted)
• pka: 3.97±0.40(Predicted)

Additional information on rac-(2R,4S)-4-cyclohexyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid

Rac-(2R,4S)-4-Cyclohexyl-1-{(9H-Fluoren-9-yl)Methoxycarbonyl}Piperidine-2-Carboxylic Acid: A Comprehensive Overview

Rac-(2R,4S)-4-cyclohexyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid is a complex organic compound with the CAS number 2580096-72-4. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug development. The molecule consists of a piperidine ring system substituted with a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid moiety. These structural features contribute to its intriguing chemical properties and biological activity.

The Fmoc group, which is attached to the piperidine ring, plays a crucial role in protecting the amine functionality during synthetic processes. This protecting group is widely used in peptide synthesis and other organic transformations due to its stability under basic conditions and ease of removal under acidic or enzymatic cleavage. The cyclohexyl group introduces steric bulk and hydrophobicity into the molecule, which can influence its interactions with biological targets. The carboxylic acid moiety adds acidity and potential for hydrogen bonding, making it a versatile functional group for further chemical modifications or bioconjugation.

Recent studies have highlighted the importance of stereoselective synthesis in producing enantiomerically pure compounds like rac-(2R,4S)-4-cyclohexyl-Fmoc-piperidine-2-carboxylic acid. Stereochemistry is critical in determining the biological activity of molecules, as different stereoisomers can exhibit vastly different pharmacokinetic profiles and therapeutic effects. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to achieve high enantiomeric excess in the synthesis of this compound.

The application of this compound extends beyond traditional organic synthesis into the realm of drug discovery. Its structural features make it an ideal candidate for exploring interactions with various biological targets, such as G-protein coupled receptors (GPCRs) or ion channels. For instance, recent research has demonstrated that analogs of this compound exhibit potent activity against certain neurological disorders by modulating ion channel function.

In terms of biological evaluation, rac-(2R,4S)-4-cyclohexyl-Fmoc-piperidine-2-carboxylic acid has been subjected to extensive in vitro assays to assess its cytotoxicity, solubility, and permeability properties. These studies are essential for determining its suitability as a lead compound in drug development programs. Additionally, computational modeling techniques such as molecular docking and pharmacophore mapping have been utilized to predict its binding affinity to potential therapeutic targets.

One of the most promising avenues for this compound lies in its potential as a prodrug or a bioisostere in medicinal chemistry. By modifying specific functional groups or appending additional substituents, researchers can tailor its pharmacokinetic properties to enhance bioavailability or reduce toxicity. For example, replacing the Fmoc group with alternative protecting groups or introducing additional stereochemical complexity could yield derivatives with improved therapeutic profiles.

Moreover, the integration of green chemistry principles into the synthesis of rac-(2R,4S)-4-cyclohexyl-Fmoc-piperidine-2-carboxylic acid has become a focal point for sustainable drug development. Efforts are being made to minimize waste generation, reduce energy consumption, and utilize renewable feedstocks during the manufacturing process. These practices align with global initiatives aimed at promoting environmentally friendly chemical synthesis.

In conclusion, rac-(2R,4S)-4-cyclohexyl-Fmoc-piperidine-2-carboxylic acid represents a fascinating molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in shaping future drug discovery efforts.